N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-3-nitrobenzamide

• IUPAC Name: N-[4-[(4-methoxyphenyl)sulfamoyl]phenyl]-3-nitrobenzamide
• InChI: InChI=1S/C20H17N3O6S/c1-29-18-9-5-16(6-10-18)22-30(27,28)19-11-7-15(8-12-19)21-20(24)14-3-2-4-17(13-14)23(25)26/h2-13,22H,1H3,(H,21,24)
• InChI Key: DWNAHFGFTRILNG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C20H17N3O6S
• Molecular Weight: 427.4 g/mol

Description

N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-3-nitrobenzamide, commonly known as MNBA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas such as medicine, agriculture, and environmental science.

Mechanism of Action

The mechanism of action of MNBA is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. MNBA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. MNBA has also been shown to inhibit the activity of certain ion channels in the body, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MNBA vary depending on the specific application and dose. In medicine, MNBA has been shown to reduce inflammation and pain in animal models, and has been proposed as a potential treatment for conditions such as arthritis and neuropathic pain. MNBA has also been shown to induce apoptosis (programmed cell death) in cancer cells, suggesting that it may have potential as an anticancer agent.
In agriculture, MNBA has been shown to inhibit the growth of weeds by interfering with their ability to synthesize certain amino acids. MNBA has also been shown to exhibit insecticidal properties against various pests, although the specific mechanism of action is not well understood.

Advantages and Limitations for Lab Experiments

One advantage of using MNBA in lab experiments is that it is relatively easy to synthesize and purify, making it readily available for research purposes. MNBA has also been shown to exhibit a range of biological activities, making it a versatile compound for studying various biological processes.
One limitation of using MNBA in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results. Additionally, MNBA has been shown to exhibit cytotoxicity (toxicity to cells), which may limit its potential applications in some areas of research.

Future Directions

There are several potential future directions for research involving MNBA. In medicine, further studies are needed to determine the safety and efficacy of MNBA as a treatment for pain and inflammation. Additionally, MNBA may have potential as a treatment for other conditions such as cancer and neurodegenerative diseases, and further studies are needed to explore these potential applications.
In agriculture, further studies are needed to determine the effectiveness of MNBA as a herbicide and pesticide, and to explore its potential use in sustainable agriculture practices.
In environmental science, further studies are needed to determine the effectiveness of MNBA in the remediation of contaminated soil and water, and to explore its potential use in other environmental applications.
Conclusion:
MNBA is a versatile chemical compound that has potential applications in various areas of scientific research. Its synthesis method has been extensively studied, and it has been shown to exhibit a range of biological activities. While its mechanism of action is not fully understood, MNBA has shown promise as a potential treatment for pain, inflammation, cancer, and other conditions. Further research is needed to fully explore the potential applications of MNBA in medicine, agriculture, and environmental science.

Synthesis Methods

The synthesis of MNBA involves the reaction of 4-aminobenzenesulfonamide with 4-methoxyaniline in the presence of nitric acid and acetic anhydride. The resulting product is then treated with 3-nitrobenzoyl chloride to obtain MNBA. The synthesis of MNBA has been extensively studied, and several modifications to the reaction conditions have been proposed to improve the yield and purity of the product.

Scientific Research Applications

MNBA has been studied for its potential applications in various areas of scientific research. In medicine, MNBA has been shown to exhibit anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of pain and inflammation. MNBA has also been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.
In agriculture, MNBA has been studied for its potential use as a herbicide, as it has been shown to inhibit the growth of weeds without harming crops. MNBA has also been studied for its potential use as a pesticide, as it has been shown to exhibit insecticidal properties against various pests.
In environmental science, MNBA has been studied for its potential use in the remediation of contaminated soil and water, as it has been shown to effectively degrade certain pollutants.